Cas no 90196-33-1 (2-chloro-6-methylbenzene-1-sulfonamide)

2-Chloro-6-methylbenzene-1-sulfonamide is a sulfonamide derivative characterized by its chloro and methyl substituents on the benzene ring. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its structural features, including the sulfonamide functional group, make it a versatile building block for further chemical modifications. The chloro and methyl groups enhance its reactivity in electrophilic and nucleophilic substitution reactions, facilitating the synthesis of more complex molecules. The compound exhibits moderate stability under standard conditions, ensuring reliable handling and storage. Its well-defined molecular structure allows for precise applications in research and industrial processes.

2-chloro-6-methylbenzene-1-sulfonamide structure

90196-33-1 structure

Product Name:2-chloro-6-methylbenzene-1-sulfonamide

CAS No:90196-33-1

MF:C₇H₈ClNO₂S

MW:205.661919593811

CID:1949259

PubChem ID:19957968

Update Time:2025-10-13

2-chloro-6-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 2-Methyl-6-chlorobenzenesulfonamide
- DB-377238
- 90196-33-1
- 2-Chloro-6-methylbenzenesulfonamide
- Z1269192347
- CS-0225380
- o-Toluenesulfonamide, 3-chloro-
- SCHEMBL4440346
- 2-Chloro-6-methyl-benZenesulfonamide
- 2-chloro-6-methylbenzene-1-sulfonamide
- EN300-123615
- MFCD12922944
- G49805
- AKOS015152364
- CHEMBL4956055
- Inchi： 1S/C7H8ClNO2S/c1-5-3-2-4-6(8)7(5)12(9,10)11/h2-4H,1H3,(H2,9,10,11)
- InChI Key： RPYMTSUCKIJOAK-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(C)=C1S(N)(=O)=O

Computed Properties

Exact Mass: 204.9964274Da
Monoisotopic Mass: 204.9964274Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 247
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 68.5Å²

2-chloro-6-methylbenzene-1-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013027455-250mg	2-Chloro-6-methylbenzenesulfonamide	90196-33-1	97%	250mg	$475.20	2023-08-31
Alichem	A013027455-500mg	2-Chloro-6-methylbenzenesulfonamide	90196-33-1	97%	500mg	$823.15	2023-08-31
Alichem	A013027455-1g	2-Chloro-6-methylbenzenesulfonamide	90196-33-1	97%	1g	$1445.30	2023-08-31
Enamine	EN300-123615-0.05g	2-chloro-6-methylbenzene-1-sulfonamide	90196-33-1	95.0%	0.05g	$155.0	2025-03-21
Enamine	EN300-123615-0.1g	2-chloro-6-methylbenzene-1-sulfonamide	90196-33-1	95.0%	0.1g	$232.0	2025-03-21
Enamine	EN300-123615-0.25g	2-chloro-6-methylbenzene-1-sulfonamide	90196-33-1	95.0%	0.25g	$331.0	2025-03-21
Enamine	EN300-123615-0.5g	2-chloro-6-methylbenzene-1-sulfonamide	90196-33-1	95.0%	0.5g	$524.0	2025-03-21
Enamine	EN300-123615-1.0g	2-chloro-6-methylbenzene-1-sulfonamide	90196-33-1	95.0%	1.0g	$671.0	2025-03-21
Enamine	EN300-123615-2.5g	2-chloro-6-methylbenzene-1-sulfonamide	90196-33-1	95.0%	2.5g	$1315.0	2025-03-21
Enamine	EN300-123615-5.0g	2-chloro-6-methylbenzene-1-sulfonamide	90196-33-1	95.0%	5.0g	$1945.0	2025-03-21